Cas no 2227685-44-9 (rac-(1R,2R)-2-(1H-1,2,3,4-tetrazol-5-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(1H-1,2,3,4-tetrazol-5-yl)cyclopropan-1-amine
• CAS No: 2227685-44-9
• MF: C₄H₇N₅
• MW: 125.131879091263
• CID: 6524485
• PubChem ID: 165853425
• Update Time: 2025-06-09

rac-(1R,2R)-2-(1H-1,2,3,4-tetrazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1H-1,2,3,4-tetrazol-5-yl)cyclopropan-1-amine
• EN300-1817849
• 2227685-44-9

• Inchi： 1S/C4H7N5/c5-3-1-2(3)4-6-8-9-7-4/h2-3H,1,5H2,(H,6,7,8,9)/t2-,3-/m1/s1
• InChI Key： ODTPNHHSCUKUCG-PWNYCUMCSA-N
• SMILES： N[C@@H]1C[C@H]1C1N=NNN=1

Computed Properties

• Exact Mass: 125.07014524g/mol
• Monoisotopic Mass: 125.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 80.5Ų

Additional information on rac-(1R,2R)-2-(1H-1,2,3,4-tetrazol-5-yl)cyclopropan-1-amine

Professional Introduction to rac-(1R,2R)-2-(1H-1,2,3,4-tetrazol-5-yl)cyclopropan-1-amine (CAS No. 2227685-44-9)

Rac-(1R,2R)-2-(1H-1,2,3,4-tetrazol-5-yl)cyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227685-44-9, represents a promising candidate for further exploration in drug discovery and development. Its molecular architecture, featuring a cyclopropane ring conjugated with a tetrazole moiety, makes it an intriguing subject for synthetic chemists and biologists alike.

The cyclopropane ring is a key structural feature of this compound, known for its high reactivity and ability to adopt a planar conformation. This structural motif has been widely investigated for its potential in medicinal chemistry due to its ability to interact with biological targets in unique ways. The presence of the tetrazole group further enhances the compound's complexity and reactivity, providing multiple sites for chemical modification and biological interaction.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from heterocyclic compounds. The tetrazole ring, in particular, has emerged as a versatile pharmacophore with applications ranging from antimicrobial agents to anti-inflammatory drugs. Rac-(1R,2R)-2-(1H-1,2,3,4-tetrazol-5-yl)cyclopropan-1-amine stands out in this landscape due to its combination of a cyclopropane and tetrazole moiety, which may confer unique pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The cyclopropane ring can serve as a scaffold for further functionalization, allowing chemists to design molecules with specific biological activities. Additionally, the tetrazole group can be modified to enhance binding affinity or metabolic stability, making it an ideal candidate for structure-based drug design.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in predicting their biological activity. The rigid nature of the cyclopropane ring ensures that Rac-(1R,2R)-2-(1H-1,2,3,4-tetrazol-5-yl)cyclopropan-1-amine adopts a specific conformation that may be critical for interactions with biological targets. This conformational rigidity could be exploited to improve drug-like properties such as solubility and bioavailability.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The introduction of the tetrazole group into the cyclopropane framework requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like Rac-(1R,2R)-2-(1H-1,2,3,4-tetrazol-5-yl)cyclopropan-1-amine with greater efficiency and precision.

In conclusion, Rac-(1R,2R)-2-(1H-1,2,3,4-tetrazol-5-yl)cyclopropan-1-amine (CAS No. 2227685-44-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing novel therapeutic agents that address unmet medical needs.